Cas no 112368-54-4 (Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]-)

Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]- structure
112368-54-4 structure
Product Name:Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]-
CAS No:112368-54-4
MF:C8H6BrFO
MW:216.037580013275
CID:178666
PubChem ID:451341
Update Time:2025-04-19

Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-[4-(fluoro-18F)phenyl]-
    • 2-bromo-1-(4-fluoranylphenyl)ethanone
    • 4-fluorophenacyl bromide
    • (18F) 4-Fluorophenacyl bromide
    • 2-Bromo-1-(4-(fluoro-18F)phenyl)ethanone
    • 2-bromo-1-(4-fluorophenyl)ethanone
    • 2-bromo-1-[4-(~18~F)fluorophenyl]ethanone
    • Ethanone, 2-bromo-1-(4-(fluoro-18F)phenyl)-
    • 112368-54-4
    • 2-bromo-1-(4-(18F)fluoranylphenyl)ethanone
    • SCHEMBL10327311
    • 2-Bromo-1-[4-(~18~F)fluorophenyl]ethan-1-one
    • DTXSID30920742
    • MOLI001956
    • Inchi: 1S/C8H6BrFO/c9-5-8(11)6-1-3-7(10)4-2-6/h1-4H,5H2/i10-1
    • InChI Key: ZJFWCELATJMDNO-LMANFOLPSA-N
    • SMILES: BrCC(C1C=CC(=CC=1)[18F])=O

Computed Properties

  • Exact Mass: 215.95858
  • Monoisotopic Mass: 214.96114g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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